2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C14H11BrINO2/c15-10-1-7-13(8-2-10)19-9-14(18)17-12-5-3-11(16)4-6-12/h1-8H,9H2,(H,17,18)
• InChI Key: ZNYIDORMESFXBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)COC2=CC=C(C=C2)Br)I
• Molecular Formula: C14H11BrINO2
• Molecular Weight: 432.05 g/mol

Description

2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide, also known as Compound A, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, its effects on human subjects are yet to be fully studied.

Advantages and Limitations for Lab Experiments

2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It has also been shown to have potential therapeutic applications, making it a promising candidate for further studies. However, its limitations include its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide. Further studies are needed to fully understand its mechanism of action and its effects on human subjects. It also needs to be studied in vivo to determine its efficacy and safety. Additionally, its potential for use in combination therapy with other drugs needs to be explored. Finally, its potential as a therapeutic agent for other diseases, such as autoimmune disorders, needs to be investigated.
Conclusion:
This compound is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. Further studies are needed to fully understand its potential as a therapeutic agent for various diseases.

Synthesis Methods

2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide has been synthesized using various methods. One of the commonly used methods involves the reaction of 4-bromoanisole and 4-iodoaniline with acetic anhydride in the presence of a catalyst. The resulting compound is then purified using column chromatography. Other methods involve the use of different reagents and catalysts to achieve the desired compound.

Scientific Research Applications

2-(4-bromophenoxy)-N-(4-iodophenyl)acetamide has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.